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Compound of Interest

Compound Name: Phenyltrichlorogermane

Cat. No.: B087307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of

phenyltrichlorogermane (C₆H₅Cl₃Ge). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the material.

Hazard Identification and Safety Precautions
Phenyltrichlorogermane is a combustible liquid that causes severe skin burns and eye

damage.[1][2] It is harmful if swallowed, in contact with skin, or inhaled.[2][3] It is reactive with

water and moisture.[1][4]

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling

this compound. This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[1]

Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1]

Skin and Body Protection: A chemical-resistant lab coat or suit.[1][3]

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation is

a risk, respiratory protection equipment is recommended.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative data for phenyltrichlorogermane.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₆H₅Cl₃Ge [1][5]

Molecular Weight 256.10 g/mol [2][5]

Physical State Liquid [1]

Appearance Colorless to pale yellow solid [3]

Density 1.584 g/mL at 25°C [3][6]

Boiling Point 105-106°C at 12 mmHg [3][6]

Refractive Index n20/D 1.554 [3][6]

Table 2: Hazard Classifications

Hazard Classification Source

Flammability Combustible liquid [1]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns
[1][2]

Eye Damage/Irritation
Category 1: Causes serious

eye damage
[1][2]

Acute Toxicity (Oral) Harmful if swallowed [2]

Acute Toxicity (Dermal) Harmful in contact with skin [2]

Acute Toxicity (Inhalation) Harmful if inhaled [2]
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Handling:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Avoid all contact with skin and eyes.[1]

Do not breathe vapors or mist.[1]

Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools.[1]

Ground and bond containers and receiving equipment to avoid static electricity.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated place.[1][3]

Store away from heat sources.[1]

Store locked up.[1]

Incompatible Materials: Water, bases, moisture, and reducing agents.[1][4]

Experimental Protocol: Hydrolysis of
Phenyltrichlorogermane to Phenylgermanetriol
This protocol describes a representative experiment for the controlled hydrolysis of

phenyltrichlorogermane. This procedure should only be performed by trained personnel in a

controlled laboratory setting.

Materials:

Phenyltrichlorogermane
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Anhydrous diethyl ether

Distilled water

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Schlenk flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a chemical fume hood, equip a 250 mL Schlenk flask with a magnetic stir

bar and a dropping funnel. The flask should be oven-dried and cooled under an inert

atmosphere (e.g., nitrogen or argon).

Reagent Preparation: Dissolve 10 mmol of phenyltrichlorogermane in 50 mL of anhydrous

diethyl ether and add it to the Schlenk flask.

Hydrolysis: Slowly add 30 mmol of distilled water to the dropping funnel. With vigorous

stirring, add the water dropwise to the phenyltrichlorogermane solution over 30 minutes. A

white precipitate will form.

Neutralization: After the addition is complete, continue stirring for an additional hour at room

temperature. Slowly add saturated sodium bicarbonate solution to neutralize the hydrochloric

acid formed during the reaction until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer twice with 20 mL of distilled water.
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Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

the drying agent and remove the diethyl ether under reduced pressure using a rotary

evaporator to yield phenylgermanetriol as a white solid.

Waste Disposal: All waste materials should be disposed of in accordance with local, state,

and federal regulations. Aqueous waste should be neutralized before disposal.

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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